Cas no 67104-90-9 ([(3-Aminopropyl)sulfamoyl]amine)

• Product Name: [(3-Aminopropyl)sulfamoyl]amine
• CAS No: 67104-90-9
• MF: C₃H₁₁N₃O₂S
• MW: 153.203338861465
• CID: 6185173
• PubChem ID: 12412513
• Update Time: 2025-06-11

[(3-Aminopropyl)sulfamoyl]amine Chemical and Physical Properties

Names and Identifiers

• 67104-90-9
• EN300-5126961
• AKOS000187908
• [(3-AMINOPROPYL)SULFAMOYL]AMINE
• [(3-Aminopropyl)sulfamoyl]amine

• Inchi： 1S/C3H11N3O2S/c4-2-1-3-6-9(5,7)8/h6H,1-4H2,(H2,5,7,8)
• InChI Key： JYXALWFVSLSLIR-UHFFFAOYSA-N
• SMILES： S(N)(NCCCN)(=O)=O

Computed Properties

• Exact Mass: 153.05719778g/mol
• Monoisotopic Mass: 153.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid diamides

Additional information on [(3-Aminopropyl)sulfamoyl]amine

[(3-Aminopropyl)sulfamoyl]amine: A Comprehensive Overview

The compound with CAS No. 67104-90-9, commonly referred to as [(3-Aminopropyl)sulfamoyl]amine, is a versatile chemical entity that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which combines an aminopropyl group with a sulfamoyl group, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of [(3-Aminopropyl)sulfamoyl]amine in the development of novel polymers and coatings with enhanced mechanical and thermal properties. Researchers have demonstrated that the compound's ability to form strong intermolecular hydrogen bonds contributes to the formation of robust polymer networks, which are highly sought after in aerospace and automotive industries for lightweight yet durable components.

In the field of biotechnology, [(3-Aminopropyl)sulfamoyl]amine has been explored as a precursor for bioactive materials, such as hydrogels and drug delivery systems. Its amphiphilic nature allows for the creation of materials that can interact with biological systems in a controlled manner, making it a promising candidate for biomedical applications.

Furthermore, the compound's role in organic synthesis has been extensively studied. Scientists have reported its utility as an intermediate in the synthesis of complex molecules, including pharmaceutical agents and agrochemicals. The compound's ability to undergo various functional group transformations has made it a valuable building block in modern organic chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of [(3-Aminopropyl)sulfamoyl]amine. Quantum mechanical studies have revealed that the compound's sulfamoyl group plays a critical role in stabilizing reactive intermediates during chemical transformations, thereby enhancing its reactivity and selectivity in synthetic processes.

The environmental impact of [(3-Aminopropyl)sulfamoyl]amine has also been a topic of interest among researchers. Studies have shown that the compound can be synthesized using eco-friendly methods, such as microwave-assisted synthesis and catalytic processes, which reduce energy consumption and minimize waste generation.

In conclusion, [(3-Aminopropyl)sulfamoyl]amine (CAS No. 67104-90-9) is a multifaceted compound with applications spanning materials science, biotechnology, and organic synthesis. Its unique chemical properties and versatility make it a valuable asset in both academic research and industrial production.